Cas no 143294-89-7 (Trinexapac)

Trinexapac Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-(cyclopropylhydroxymethylene)-3,5-dioxo-
• 4-(Cyclopropylhydroxymethylene)-3,5-dioxocyclohexanecarboxylic acid
• 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexane-1-carboxylic acid
• TRINEXAPAC
• 112ZF04MPX
• SCHEMBL125835
• NS00004127
• Trinexapac [ISO]
• DTXSID90559517
• 143294-89-7
• Trinexapac acid
• C11H12O5
• DTXSID501019900
• NS00067849
• Trinexapac (free acid)
• Trinexapac-ethyl metabolite
• E80362
• 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexanecarboxylic acid
• 4-cyclopropanecarbonyl-3-hydroxy-5-oxocyclohex-3-ene-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-(cyclopropylhydroxymethylene)-3,5-dioxo-
• UNII-112ZF04MPX
• Q15632713
• Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-
• 1ST24002
• trinexapac-ethyl TP1
• CHEBI:83454
• 4-(Cyclopropyl(hydroxy)methylene)-3,5-dioxocyclohexanecarboxylic acid
• Trinexapac
• +Expand

• MDL： MFCD04038744
• InChIKey： DFFWZNDCNBOKDI-KTKRTIGZSA-N
• Inchi： InChI=1S/C11H12O5/c12-7-3-6(11(15)16)4-8(13)9(7)10(14)5-1-2-5/h5-6,14H,1-4H2,(H,15,16)/b10-9-
• SMILES： C1(/C(/O)=C2/C(=O)CC(C(O)=O)CC/2=O)CC1

Computed Properties

• Exact Mass: 224.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.06847348g/mol
• Heavy Atom Count: 16
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• LogP: 0.84130
• PSA: 91.67000
• Boiling Point: 467.6±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 250.7±25.2 °C
• Density: 1.6±0.1 g/cm3

Trinexapac Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Trinexapac Customs Data

• HS CODE：2918300015
• Customs Data：

  China Customs Code:

  2918300015

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2918300015. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:S(import or export registration certificate for pesticides). MFN tariff:6.5%. General tariff:30.0%